N-(2,6-dichlorophenyl)-2-(4-formylphenoxy)acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-(4-formylphenoxy)acetamide
• InChI: InChI=1S/C15H11Cl2NO3/c16-12-2-1-3-13(17)15(12)18-14(20)9-21-11-6-4-10(8-19)5-7-11/h1-8H,9H2,(H,18,20)
• InChI Key: XYQKVTQIGJKGRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NC(=O)COC2=CC=C(C=C2)C=O)Cl
• Molecular Formula: C15H11Cl2NO3
• Molecular Weight: 324.2 g/mol

Description

N-(2,6-dichlorophenyl)-2-(4-formylphenoxy)acetamide, also known as DCFP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DCFP is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 342.18 g/mol.

Mechanism of Action

The mechanism of action of N-(2,6-dichlorophenyl)-2-(4-formylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation and cancer. This compound has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DCF has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). In animal studies, this compound has been shown to reduce inflammation and pain in models of arthritis and colitis.

Advantages and Limitations for Lab Experiments

DCF has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity, making it a reliable reagent for experiments. N-(2,6-dichlorophenyl)-2-(4-formylphenoxy)acetamide is also relatively stable and can be stored for long periods without degradation. However, this compound has some limitations in lab experiments. It has low solubility in water, which can make it difficult to use in aqueous solutions. Additionally, this compound has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(2,6-dichlorophenyl)-2-(4-formylphenoxy)acetamide. One area of focus is the development of more efficient synthesis methods that can produce this compound in larger quantities. Another area of focus is the investigation of the molecular mechanisms underlying the anti-inflammatory and anti-cancer properties of this compound. Additionally, further research is needed to determine the optimal dosages and routes of administration for this compound in different applications. Finally, the potential environmental impact of this compound should be investigated to ensure that its use as a pesticide or pollutant degrader does not have unintended consequences.

Scientific Research Applications

DCF has been widely studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, N-(2,6-dichlorophenyl)-2-(4-formylphenoxy)acetamide has been investigated for its anti-inflammatory and anti-cancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. In agriculture, this compound has been studied for its ability to control plant diseases caused by fungi and bacteria. This compound has also been investigated for its potential use as a pesticide due to its low toxicity to mammals and birds. In environmental science, this compound has been researched for its ability to degrade pollutants in soil and water.